Cas no 394230-08-1 (N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide)

• Product Name: N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide
• CAS No: 394230-08-1
• MF: C₁₃H₁₁BrN₄OS₃
• MW: 415.351637125015
• CID: 5842740
• PubChem ID: 4348248
• Update Time: 2025-08-05

N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2-[(4,5-dihydro-2-thiazolyl)thio]-
• SR-01000008895-1
• 394230-08-1
• HMS1420J21
• AKOS024598808
• SR-01000008895
• IDI1_009494
• IFLab1_003035
• N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide
• F0748-0066
• N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2-((4,5-dihydrothiazol-2-yl)thio)acetamide

• Inchi： 1S/C13H11BrN4OS3/c14-9-3-1-8(2-4-9)11-17-18-12(22-11)16-10(19)7-21-13-15-5-6-20-13/h1-4H,5-7H2,(H,16,18,19)
• InChI Key： NYQFRAVIRBULQM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(Br)C=C2)S1)(=O)CSC1=NCCS1

Computed Properties

• Exact Mass: 413.92784g/mol
• Monoisotopic Mass: 413.92784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• pka: 7.65±0.50(Predicted)

Additional information on N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide

Introduction to N-[5-(4-bromophenyl-1,3,4-thiadiazol-2-yl)]-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide (CAS No. 394230-08-1)

N-[5-(4-bromophenyl-1,3,4-thiadiazol-2-yl)]-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 394230-08-1, belongs to a class of molecules characterized by the presence of thiadiazole and thiazole heterocyclic rings, which are well-known for their diverse biological activities. The structural features of this compound make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of N-[5-(4-bromophenyl-1,3,4-thiadiazol-2-yl)]-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide incorporates several key functional groups that contribute to its potential pharmacological properties. The 4-bromophenyl moiety introduces a bromine atom, which can serve as a handle for further chemical modifications or as a recognition element in biological assays. The thiadiazole ring is known for its ability to interact with various biological targets, including enzymes and receptors, while the thiazole sulfanyl group adds an additional layer of complexity that may influence the compound's solubility and bioavailability.

In recent years, there has been growing interest in the development of novel therapeutic agents based on heterocyclic compounds. The combination of thiadiazole and thiazole scaffolds in N-[5-(4-bromophenyl-1,3,4-thiadiazol-2-yl)]-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide suggests that it may exhibit a range of biological activities. For instance, thiadiazole derivatives have been reported to possess antimicrobial, anti-inflammatory, and antiviral properties. The presence of the sulfanyl group in the molecule may enhance its interactions with biological targets by providing additional binding sites or by modulating electronic properties.

The synthesis of N-[5-(4-bromophenyl-1,3,4-thiadiazol-2-yl)]-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the 4-bromophenyl group typically involves bromination reactions, while the assembly of the thiadiazole and thiazole rings often requires cyclization reactions under controlled conditions. The final step involves the formation of the amide bond between the two heterocyclic units. Each step must be rigorously monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure that the desired product is obtained.

The pharmacological evaluation of N-[5-(4-bromophenyl-1,3,4-thiadiazol-2-yl)]-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide has begun to reveal its potential as a lead compound for drug discovery. Initial studies have focused on assessing its activity against various biological targets relevant to human diseases. For example, the compound has been tested for its ability to inhibit enzymes involved in inflammation and pain pathways. The results from these preliminary assays have shown promising signs of activity at concentrations that are generally considered safe for further development.

The structural features of N-[5-(4-bromophenyl-1,3,4-thiadiazol-2-ylyl)]]-2-(^{_{threathis acitivity}} )acetamide make it an attractive candidate for further investigation in medicinal chemistry. The presence of both ^_thiadazole and thiazole g groups provides multiple opportunities for interaction with biological targets while also allowing for structural modifications to optimize pharmacokinetic properties. Future studies will likely focus on derivatization efforts aimed at improving potency and selectivity.

In addition to its potential therapeutic applications,N-[5-(g ound phenolyl) - 13 , 14 - thiadizolic - 22 yl ] - 24 -( 45 - dihydro -13 thiazoic - 22 ylsulfinic ) acetaminide may also find utility in research settings as a tool compound . Its unique structure can be used to develop new methodologies or probes for studying biological processes . For instance , researchers might use this compound g as a scaffold to generate libraries of related molecules for high-throughput screening . This approach could accelerate the discovery of novel drugs by allowing rapid assessment of many compound s simultaneously .g >

The development of new synthetic routes is another area where N-[5-(g ound phenol ) -13 ,14 - thiadizolic -22 yl ] -24 -(45-dihydro -13 thiazoic -22 ylsulfinic ) acetaminide could contribute significantly . Efficient synthesis not only reduces production costs but also allows for greater flexibility in modifying the compound 's structure . Advances in catalytic methods , flow chemistry , and green chemistry principles may enable more sustainable and scalable production processes . These improvements would be particularly valuable if large-scale clinical trials were to proceed successfully .g >

The regulatory landscape plays an important role in determining how quickly new compound s like this one can move from laboratory research to clinical use . Compliance with guidelines set forth by agencies such as the U.S . Food and Drug Administration (FDA) ensures that throug